4-Bromo-3-chloro-2-fluoronitrobenzene

• IUPAC Name: 1-bromo-2-chloro-3-fluoro-4-nitrobenzene
• InChI: InChI=1S/C6H2BrClFNO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H
• InChI Key: WZNRZCUIFMKTCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])F)Cl)Br
• Molecular Formula: C6H2BrClFNO2
• Molecular Weight: 254.44 g/mol

Description

4-Bromo-3-chloro-2-fluoronitrobenzene is a chemical compound. It is widely used in scientific research and industrial applications.

Scientific Research Applications

Environmental Biodegradation

Halonitroaromatic compounds like 3-chloronitrobenzene and 3-bromonitrobenzene, which are structurally related to 4-Bromo-3-chloro-2-fluoronitrobenzene, have been studied for their environmental impact and biodegradation pathways. Diaphorobacter sp. strain JS3051 has been reported to degrade these compounds through a catabolic pathway that involves initial dioxygenase-mediated dihydroxylation, followed by conversion into halomuconic acids, demonstrating a potential environmental bioremediation approach for halonitroaromatic contaminants (Xu et al., 2022).

Synthetic Applications

The synthesis of halonitrobenzenes, including compounds similar to 4-Bromo-3-chloro-2-fluoronitrobenzene, has been explored through various methods, highlighting their importance as intermediates in producing dyes, pesticides, and other industrial chemicals. Microwave irradiation has been used to enhance the reaction rates and yields in halogen-exchange fluorination reactions, offering a more efficient route to synthesize these compounds (Luo Jun, 2007). Additionally, electrochemical methods have been applied for the fluorination of aromatic compounds, including 4-Bromo-3-chloro-2-fluoronitrobenzene, to improve the selectivity and efficiency of these synthetic processes (B. Shainyan & Yu. S. Danilevich, 2006).

Physical and Chemical Properties

Research on the physical and chemical properties of halonitrobenzenes, including density, viscosity, and vapor pressure, provides essential data for chemical engineering and design. Such studies offer insights into the behavior of these compounds under various temperature conditions, aiding in the development of processes for their manufacture and application in different industries (Jinyi Chen & Hongxin Wang, 2020).

Photophysical and Photochemical Studies

The investigation of halobenzene cations' vibrational spectra, including those related to compounds like 4-Bromo-3-chloro-2-fluoronitrobenzene, provides valuable information on their photophysical and photochemical properties. Such studies are crucial for understanding these compounds' behavior under irradiation, which has implications for their use in photochemical synthesis and environmental photodegradation processes (C. H. Kwon, Hong-Lae Kim, & M. Kim, 2002).